Cas no 65327-16-4 (1-Propanone,1-(3-amino-2-pyridinyl)-(9CI))

• Product Name: 1-Propanone,1-(3-amino-2-pyridinyl)-(9CI)
• CAS No: 65327-16-4
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 501534
• Update Time: 2025-07-27

1-Propanone,1-(3-amino-2-pyridinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(3-amino-2-pyridinyl)-(9CI)
• 1-Propanone, 1-(3-amino-2-pyridinyl)-

• Inchi： 1S/C8H10N2O/c1-2-7(11)8-6(9)4-3-5-10-8/h3-5H,2,9H2,1H3
• InChI Key： KEOIEKPKTWYHFH-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC=C1N)(=O)CC

Computed Properties

• Exact Mass: 150.0794
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56A^2

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 298.6±20.0 °C(Predicted)
• PSA: 55.98
• pka: 3.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone,1-(3-amino-2-pyridinyl)-(9CI)

Introduction to CAS No 65327-16-4: 1-Propanone,1-(3-amino-2-pyridinyl)-(9CI)

CAS No 65327-16-4, commonly referred to as 1-Propanone,1-(3-amino-2-pyridinyl)-(9CI), is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a propanone group with a substituted pyridine ring. The presence of the amino group at the 3-position of the pyridine ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 1-Propanone,1-(3-amino-2-pyridinyl)-(9CI) in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the design of novel kinase inhibitors. The ability of this compound to interact with biological targets through hydrogen bonding and π-π interactions has been extensively investigated, showcasing its potential in therapeutic interventions.

The synthesis of CAS No 65327-16-4 involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by its condensation with an appropriate ketone. The reaction conditions are optimized to ensure high yields and purity, which are critical for its use in downstream applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound, ensuring its identity and quality.

In terms of physical properties, 1-Propanone,1-(3-amino-2-pyridinyl)-(9CI) exhibits a melting point of approximately 150°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical reactions and analyses. The compound's stability under different environmental conditions has also been studied, with results indicating moderate stability in neutral aqueous solutions but increased reactivity under acidic or basic conditions.

The application of CAS No 65327-16-4 extends beyond pharmaceuticals into materials science and catalysis. For instance, it has been utilized as a ligand in transition metal-catalyzed reactions, demonstrating enhanced catalytic activity in certain transformations. This versatility underscores its importance as a building block in organic synthesis.

In conclusion, 1-Propanone,1-(3-amino-2-pyridinyl)-(9CI), or CAS No 65327-16-4, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in its synthesis and characterization, positions it as a valuable tool in both academic research and industrial settings. Continued exploration into its properties and potential uses will undoubtedly yield further insights into its utility in the years to come.